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Compound of Interest

Compound Name: Boc-DAP(Z)-Aeg-OH

Cat. No.: B3250316

An in-depth guide on the properties of Boc-protected diaminopropionic acid derivatives for
researchers, scientists, and drug development professionals. This document provides key data
on commercially available starting materials relevant to the synthesis of more complex peptide
structures.

Core Compound Data

A critical aspect of peptide synthesis and drug development is the accurate characterization of
starting materials. The following table summarizes the chemical identifiers for two common
derivatives of diaminopropionic acid (DAP) that are often used as building blocks. It is important
to note that the compound "Boc-DAP(Z)-Aeg-OH" appears to be a custom peptide and does
not have a registered CAS number. The data presented below is for closely related,
commercially available precursors.

Compound CAS Number Molecular Weight ( g/mol )
Boc-Dap(Z)-OH 65710-57-8[1][2] 338.36[2]
Boc-Dap(2)-OH

_ _ 65710-58-9[3] 519.67[3]
(dicyclohexylammonium) salt
Boc-Dap-OH 73259-81-1[4][5] 204.22[4][5]

Experimental Protocols & Signhaling Pathways
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Detailed experimental protocols and specific signaling pathways for "Boc-DAP(Z)-Aeg-OH" are
not available in the public domain, likely due to its nature as a potentially proprietary or
research-specific molecule. The design of experimental protocols would be highly dependent
on the final application of the custom peptide.

For researchers interested in the synthesis of such molecules, a generalized workflow is
presented below. This workflow outlines the logical steps for incorporating a protected
diaminopropionic acid derivative into a larger peptide sequence, followed by the addition of an

Aeg (aminoethoxy) group.
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Peptide Synthesis Workflow
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Caption: Generalized workflow for solid-phase peptide synthesis incorporating a Boc-Dap(Z)
unit.

The signaling pathways involving a custom peptide like Boc-DAP(Z)-Aeg-OH would be entirely
dependent on the final structure and its biological target. Researchers would typically
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investigate this through a series of in vitro and in vivo assays designed to elucidate the
mechanism of action. A logical relationship diagram for such an investigation is provided.

Target Validation and Pathway Analysis
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Caption: Logical flow for investigating the signaling pathway of a novel peptide therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight.]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://cymitquimica.com/products/IN-DA00FAYE/boc-dapz-oh/
https://www.chemsrc.com/en/cas/65710-57-8_78414.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/76289
https://www.sigmaaldrich.com/TW/zh/product/aldrich/15402
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Dap-OH
https://www.benchchem.com/product/b3250316#boc-dap-z-aeg-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b3250316#boc-dap-z-aeg-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b3250316#boc-dap-z-aeg-oh-cas-number-and-molecular-weight
https://www.benchchem.com/product/b3250316#boc-dap-z-aeg-oh-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3250316?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3250316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

